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Compound of Interest

Compound Name: W-2429

Cat. No.: B1214827

For Researchers, Scientists, and Drug Development Professionals

Introduction

W-2429 is a non-narcotic analgesic and anti-inflammatory agent.[1] Its mechanism of action is
believed to involve the inhibition of cyclooxygenase (COX) enzymes, key players in the
inflammatory cascade. Accurate and precise quantification of W-2429 in biological matrices is
essential for pharmacokinetic studies, toxicological assessments, and overall drug
development. This document provides detailed application notes and protocols for the
guantitative analysis of W-2429 using modern analytical techniques.

Physicochemical Properties of W-2429

Understanding the physicochemical properties of W-2429 is fundamental for analytical method
development, particularly for optimizing sample preparation, chromatographic separation, and
detection parameters.

Table 1: Physicochemical Properties of W-2429
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Property Value Source

CAS Number 37795-69-0 [2]

Molecular Formula C10HsN20:2 [2]

Molecular Weight 188.18 g/mol [2]

SMILES Zlcchc(cl)c(:O)n3c(CCOB)n Internal Prediction
Predicted LogP 1.25 Internal Prediction
Predicted pKa (most acidic) 11.58 Internal Prediction

Predicted Aqueous Solubility
(LogS)

-2.45 Internal Prediction

Signaling Pathway

As a non-narcotic analgesic, W-2429 is presumed to exert its therapeutic effects by modulating
the prostaglandin synthesis pathway. Prostaglandins are lipid compounds with hormone-like
effects that are central to the generation of inflammatory responses, including pain and fever.
The key enzymes in this pathway are the cyclooxygenases, COX-1 and COX-2. Non-steroidal
anti-inflammatory drugs (NSAIDs) primarily function by inhibiting these enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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W-2429]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214827#analytical-methods-for-w-2429-
guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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